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Compound of Interest

Compound Name: Calcium citrate, anhydrous

CAS No.: 7693-13-2; 813-94-5

Cat. No.: B2430290

Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working on the removal

of water of hydration from calcium citrate.

Frequently Asked Questions (FAQs)
Q1: What are the different hydrated forms of calcium citrate?

A1: Calcium citrate can exist in several hydration states, with the most common being calcium

citrate tetrahydrate (CCT), which contains four molecules of water. Through controlled heating,

it is possible to obtain calcium citrate dihydrate (CCD) with two water molecules, and

anhydrous calcium citrate (CCA) with no water molecules.[1] There is also a hexahydrate form

(CCH) that can be precipitated under specific conditions.[1]

Q2: At what temperatures can the water of hydration be removed from calcium citrate

tetrahydrate?

A2: The removal of water from calcium citrate tetrahydrate occurs in distinct steps. The first two

water molecules are lost to form the dihydrate in the temperature range of 60-140°C. The
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remaining two water molecules are removed to form the anhydrous version at temperatures

between 140-190°C.[1] Stepwise drying in an oven at 75-95°C can yield the dihydrate, while

temperatures of 105-110°C are used to obtain the anhydrous form.[1]

Q3: How can I confirm that all the water of hydration has been removed?

A3: To confirm complete dehydration, the sample should be heated until a constant mass is

achieved. This involves repeatedly heating the sample for a set duration, cooling it to room

temperature in a desiccator to prevent moisture reabsorption, and weighing it. When

consecutive weighings show a negligible difference (e.g., within 0.03 g), it indicates that all the

water has been driven off.[2] Analytical techniques such as Thermogravimetric Analysis (TGA)

can also be used to monitor the mass loss and confirm the final hydration state.

Q4: What is the visual appearance of the different hydration states of calcium citrate?

A4: Calcium citrate tetrahydrate is typically a white, odorless, crystalline powder.[3][4] While

specific visual distinctions between the tetrahydrate, dihydrate, and anhydrous forms are not

well-documented in readily available literature, changes in texture and crystal structure can be

expected upon dehydration.[5] The anhydrous form is also described as a white to off-white

crystalline powder.[4]

Q5: Can I use a standard laboratory oven for the dehydration process?

A5: Yes, a standard laboratory oven is suitable for dehydrating calcium citrate. It is important to

have accurate temperature control to ensure the desired hydration state is achieved without

causing decomposition of the citrate molecule. For precise control and to prevent oxidation,

especially at higher temperatures, using an oven with an inert gas atmosphere (like nitrogen)

can be beneficial, though not always necessary for simple dehydration.[6][7]
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Problem Possible Cause Recommended Solution

Incomplete dehydration

(sample mass still decreasing

after multiple heating cycles)

1. Insufficient heating time or

temperature. 2. Sample bed is

too thick, preventing uniform

heat distribution.

1. Increase the heating

duration or incrementally

increase the temperature

within the recommended range

(e.g., up to 110°C for the

anhydrous form). 2. Spread

the sample in a thin layer in a

shallow dish to ensure even

heating.

Sample discoloration

(yellowing or browning)

1. Overheating, leading to the

decomposition of the citrate

molecule. 2. Presence of

impurities in the starting

material.

1. Reduce the heating

temperature. Ensure the oven

temperature does not

significantly exceed 190°C.

Use a calibrated oven for

accurate temperature control.

2. Use high-purity calcium

citrate tetrahydrate for your

experiments.

Fused or melted sample

Some hydrated salts can melt

at temperatures lower than

their anhydrous counterparts.

Carefully control the heating

rate and temperature. A

slower, more gradual increase

in temperature can help

prevent melting.

Rehydration of the anhydrous

sample

Anhydrous calcium citrate is

hygroscopic and can reabsorb

moisture from the atmosphere

upon cooling.

Always cool the dehydrated

sample in a desiccator

containing a suitable drying

agent (e.g., silica gel) before

weighing. Store the anhydrous

product in a tightly sealed

container in a dry environment.

Inconsistent results between

batches

1. Variations in heating rate. 2.

Different atmospheric

conditions (e.g., humidity). 3.

1. Standardize the heating rate

for all experiments. A slower

heating rate generally provides

more controlled dehydration. 2.
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Inconsistent sample size or

geometry.

If possible, conduct

experiments in a controlled

atmosphere (e.g., a nitrogen-

purged oven) to minimize the

effects of ambient humidity. 3.

Use a consistent sample mass

and spread it in a uniform layer

for each experiment.

Quantitative Data Summary
The following tables summarize key quantitative data related to the dehydration of calcium

citrate.

Table 1: Dehydration Temperatures and Products for Calcium Citrate Tetrahydrate (CCT)

Starting Material Temperature Range Product
Water Molecules
Lost

Calcium Citrate

Tetrahydrate (CCT)
60-140°C

Calcium Citrate

Dihydrate (CCD)
2

Calcium Citrate

Dihydrate (CCD)
140-190°C

Anhydrous Calcium

Citrate (CCA)
2

Table 2: Enthalpy of Dehydration for Different Hydration States

Conversion Enthalpy of Dehydration (ΔH⁰) (kJ·mol⁻¹)

CCH to CCT 43.6

CCT to CCD 43.8

CCD to CCA 88.1

Source:[1]
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Protocol 1: Stepwise Dehydration of Calcium Citrate Tetrahydrate in a Laboratory Oven

Objective: To obtain calcium citrate dihydrate (CCD) and anhydrous calcium citrate (CCA) from

calcium citrate tetrahydrate (CCT) using a laboratory oven.

Materials:

Calcium Citrate Tetrahydrate (CCT)

Laboratory oven with accurate temperature control

Shallow, heat-resistant glass or ceramic dish

Spatula

Analytical balance

Desiccator with desiccant

Procedure for Calcium Citrate Dihydrate (CCD):

Preheat the laboratory oven to 80°C.

Weigh a clean, dry dish.

Add a known mass of CCT to the dish and spread it in a thin, even layer.

Place the dish in the preheated oven.

Heat the sample for 24 hours.

After 24 hours, transfer the dish to a desiccator and allow it to cool to room temperature.

Weigh the dish and its contents.

Repeat the heating (for a shorter duration, e.g., 4-6 hours), cooling, and weighing steps until

a constant mass is achieved.

Procedure for Anhydrous Calcium Citrate (CCA):
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Preheat the laboratory oven to 110°C.

Follow steps 2 and 3 from the CCD procedure.

Place the dish containing CCT in the preheated oven.

Heat the sample for 24 hours.

Follow steps 6-8 from the CCD procedure to ensure complete dehydration.

Protocol 2: Analysis of Dehydration using Thermogravimetric Analysis (TGA)

Objective: To determine the water content and dehydration profile of calcium citrate

tetrahydrate using TGA.

Instrument: Thermogravimetric Analyzer

Procedure:

Calibrate the TGA instrument for mass and temperature according to the manufacturer's

instructions.

Accurately weigh 5-10 mg of the calcium citrate tetrahydrate sample into a TGA pan.

Place the pan in the TGA furnace.

Set the following experimental parameters (typical):

Heating Rate: 10°C/min

Temperature Range: 25°C to 250°C

Atmosphere: Inert gas (e.g., Nitrogen) at a flow rate of 50 mL/min

Start the TGA run and record the mass loss as a function of temperature.

Analyze the resulting TGA curve to identify the temperature ranges of the two distinct weight

loss steps corresponding to the loss of the first two and the last two water molecules.

Calculate the percentage of mass loss for each step to confirm the hydration levels.
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Caption: Stepwise dehydration of calcium citrate tetrahydrate.
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Caption: Troubleshooting logic for calcium citrate dehydration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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